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Compound of Interest

Compound Name: Isopropyl pyrazinecarboxylate

CAS No.: 93778-21-3

Cat. No.: B12645034 Get Quote

Executive Summary & Core Directive
This guide mandates the specific disposal protocols for Isopropyl Pyrazinecarboxylate
(Isopropyl 2-pyrazinecarboxylate). While often handled as a standard organic intermediate in

pharmaceutical synthesis and flavor chemistry, this compound presents specific hydrolysis and

nitrogen-bearing risks that require distinct waste stream segregation.

The Core Directive: Do NOT dispose of this compound down the drain or in general trash. It

must be treated as Non-Halogenated Organic Chemical Waste intended for high-temperature

incineration.

Chemical Identity & Hazard Profile
Accurate disposal begins with precise identification. Use the data below to validate your waste

stream labeling.
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Property Specification Operational Implication

Chemical Name
Isopropyl 2-

pyrazinecarboxylate
Primary label identifier.

CAS Number 93778-21-3
Required for manifest

documentation.

Formula C₈H₁₀N₂O₂
Nitrogen content requires

incinerator scrubbing (NOx).

Flash Point ~90°C - 100°C (Est.)
Class IIIA Combustible Liquid.

Keep away from heat sources.

Solubility
Low water solubility; Soluble in

organics.

Do not attempt aqueous

dilution for disposal.

GHS Hazards
H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1] Irrit.)

PPE (Nitrile gloves, goggles) is

mandatory during transfer.

Critical Note: As an ester, this compound is susceptible to hydrolysis. Contact with strong acids

or bases in a waste container can trigger exothermic degradation and pressure buildup.

Pre-Disposal Assessment (The Self-Validating
System)
Before moving the chemical to waste, perform this 3-point check to ensure the stability of the

waste container.

Phase Verification: Confirm the waste is liquid. If solid residues exist, they must be dissolved

in a compatible solvent (e.g., Acetone, Ethanol) or disposed of as solid hazardous waste.

pH Neutrality Check: Dip a pH strip into the waste mixture.
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Result: pH 5–9 → Safe for standard organic waste consolidation.

Result: pH <4 or >10 → STOP. Neutralize carefully before adding to a drum to prevent

ester hydrolysis and heat generation.

Halogen Scan: Confirm no Chloroform, DCM, or other halogenated solvents are present in

the mixture. This compound is Non-Halogenated. Mixing it with halogenated waste increases

disposal costs significantly.

Disposal Workflow Logic
The following diagram illustrates the decision logic for segregating this specific pyrazine

derivative.
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Start: Waste Isopropyl Pyrazinecarboxylate

1. Physical State Check

Solid / Sludge

Liquid

Dissolve in Acetone/Ethanol

2. Halogen Check
(Is it mixed with DCM/Chloroform?)

YES: Segregate to
Halogenated Waste

Mixed

NO: Segregate to
Non-Halogenated Waste

Pure/Compatible

3. Transfer to HDPE/Glass Container

4. Label: 'Non-Halogenated Organic'
(Contains Pyrazines)

Ship for Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation of pyrazine ester waste streams.
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Step-by-Step Disposal Protocol
Step 1: Container Selection

Material: High-Density Polyethylene (HDPE) jerricans or Amber Glass bottles.

Why: HDPE is resistant to organic esters and prevents breakage. Amber glass protects

light-sensitive pyrazine derivatives from photodegradation.

Venting: Use a cap with a pressure-relief valve if the waste is a mixture that might off-gas.

Step 2: Transfer & Segregation
Don PPE: Nitrile gloves (0.11mm min thickness), safety goggles, and lab coat.

Work inside a Chemical Fume Hood. Pyrazine derivatives can have potent, diffusive odors

that are difficult to remove from ambient air.

Pour the Isopropyl Pyrazinecarboxylate into the Non-Halogenated Organic Waste

container.

Incompatibility Alert: Do not mix with concentrated Nitric Acid or Peroxides. The organic ester

functionality can act as a fuel source.

Step 3: Labeling
Affix a hazardous waste label with the following specific details:

Contents: "Non-Halogenated Organic Solvents."

Constituents: "Isopropyl Pyrazinecarboxylate, [Other Solvents if mixed]."

Hazard Checkboxes: [x] Flammable/Combustible, [x] Irritant.

Step 4: Storage & Pickup
Store the container in a Flammable Safety Cabinet (yellow cabinet) until pickup.

Ensure secondary containment (spill tray) is used to capture any drips.
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Schedule pickup with your EHS (Environmental Health & Safety) provider for Incineration.

Emergency Contingencies
Spills (< 500 mL)

Evacuate the immediate area if the odor is overwhelming.

Ventilate: Maximize fume hood airflow.

Absorb: Use vermiculite or activated carbon spill pads.

Why: Activated carbon is superior for pyrazines as it adsorbs the odor effectively.

Clean: Wash the area with a mild detergent and water. Do not use bleach (hypochlorite), as it

may react with nitrogenous compounds to form chloramines.

Exposure[2][3]
Skin: Wash with soap and water for 15 minutes.[2] Pyrazines are lipophilic; water alone may

not remove them efficiently.

Eyes: Flush for 15 minutes.[1][2][3] Seek medical attention if irritation persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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